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Compound of Interest

Compound Name: Metaboric acid

Cat. No.: B085417

Technical Support Center: Powdered Metaboric
Acid

This guide provides essential safety information, troubleshooting procedures, and frequently
asked questions for the safe handling of powdered metaboric acid in a research and
development setting.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with powdered metaboric acid?

Al: Powdered metaboric acid is considered a hazardous substance.[1] The primary hazards
include:

Skin and eye irritation: Direct contact can cause skin irritation and serious eye irritation.[2][3]

Respiratory irritation: Inhalation of dust may cause respiratory irritation.[2][3]

Reproductive toxicity: It may cause harm to the unborn child and impair fertility.[1]

Ingestion: Accidental ingestion can be damaging to an individual's health, causing symptoms
like nausea, vomiting, and abdominal pain.[1]
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Q2: What Personal Protective Equipment (PPE) is required when handling powdered
metaboric acid?

A2: To minimize exposure, the following PPE is recommended:

Eye Protection: Safety glasses with side shields or chemical goggles.[1]

e Hand Protection: Chemical-resistant gloves such as nitrile rubber, butyl rubber, or
polychloroprene are suitable.[1] It is important to replace gloves if they become
contaminated.[1]

o Respiratory Protection: A dust mask or an approved respirator should be worn, especially
when there is a risk of overexposure to dust.[1][4]

» Protective Clothing: A lab coat, overalls, or a PVC apron should be worn to prevent skin
contact.[1]

Q3: What are the proper storage conditions for powdered metaboric acid?

A3: Metaboric acid should be stored in a tightly closed container in a dry, cool, and well-
ventilated area.[3][5] It is important to keep it away from incompatible materials such as alkali
metals, acetic anhydride, and potassium.[1][6] The recommended storage temperature is
between 15-25°C (59-77°F).[4]

Q4: How should I dispose of powdered metaboric acid waste?

A4: Waste material must be disposed of in accordance with national and local regulations.[7]
Place the waste in a suitable, labeled container for disposal.[1] Do not let the product enter
drains.[3][7]

Troubleshooting Guides
Scenario 1: Accidental Skin or Eye Contact
 |Issue: Powdered metaboric acid has come into contact with skin or eyes.

e Solution:
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o Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes.[6][8] Seek medical attention
if irritation occurs.[3]

o Eye Contact: Immediately wash out the eyes with fresh running water for at least 15
minutes, ensuring to lift the upper and lower eyelids occasionally.[1] Remove contact
lenses if present and easy to do.[3] Seek medical attention if irritation persists.[3]

Scenario 2: Inhalation of Metaboric Acid Dust
 Issue: Aresearcher has inhaled powdered metaboric acid dust.
» Solution:

o Move the individual to fresh air and keep them at rest.[5][6]

o If breathing is difficult or has stopped, provide artificial respiration and seek immediate
medical assistance.[5][6]

o Lay the patient down and keep them warm and rested.[1]
Scenario 3: Accidental Ingestion
 Issue: Aresearcher has accidentally ingested powdered metaboric acid.

e Solution:

[¢]

Do NOT induce vomiting.[2]

[¢]

Rinse the mouth with water.[3][5]

[e]

Never give anything by mouth to an unconscious person.[3][5]

o

Seek immediate medical attention.[9]

Scenario 4: Spill of Powdered Metaboric Acid

 Issue: A container of powdered metaboric acid has spilled in the laboratory.
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e Solution:

o Minor Spills:

Remove all ignition sources.[1]

Clean up spills immediately.[1]

Use dry clean-up procedures to avoid generating dust.[1]

Wear appropriate PPE, including respiratory protection.[1]

Place the spilled material into a suitable, labeled container for waste disposal.[1]
o Major Spills:

» Evacuate the area and alert emergency responders.[1]

» Avoid all personal contact, including inhalation of dust.[1]

» Wear protective clothing when the risk of exposure occurs.[1]

Data Presentation

Exposure Limit Parameter Value
ACGIH TLV (TWA) for Boric Acid 2 mg/m3
Oregon Permissible Exposure Limits (Z-3) -

10 mg/m3
Total dust
Oregon Permissible Exposure Limits (Z-3) -

5 mg/m3

Respirable fraction

Data sourced from multiple safety data sheets.[1]

Experimental Protocols

Protocol 1: Safe Handling and Weighing of Powdered Metaboric Acid
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e Preparation:
o Ensure a well-ventilated area, preferably a fume hood, is used.[10]
o Don all required Personal Protective Equipment (PPE) as outlined in the FAQs.
o Have an eyewash station and safety shower readily accessible.[6]
e Handling:
o Keep the container of metaboric acid tightly closed when not in use.[8][10]
o Avoid contact with skin and eyes.[1]
o Avoid the formation of dust and aerosols.[3][5]
» Weighing:

o Use a scoop or spatula to transfer the powder. Avoid pouring directly from a large
container to minimize dust generation.[4]

o Perform weighing within a chemical fume hood or a ventilated balance enclosure.
e Post-Handling:
o Wash hands thoroughly after handling.[2]

o Clean the work area using a method that does not generate dust (e.g., a wet wipe or a
vacuum with a HEPA filter).[1]

o Properly store or dispose of the metaboric acid.
Protocol 2: Spill Cleanup Procedure

o Assess the Spill: Determine the size of the spill and if it can be managed safely by lab
personnel. For large spills, evacuate and call for emergency response.[1]

e Secure the Area: Restrict access to the spill area.
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» Don PPE: Wear appropriate PPE, including a respirator, chemical-resistant gloves, and
safety goggles.[1]

e Containment and Cleanup:
o Use a dry cleanup method to avoid generating dust.[1]

o Carefully sweep or scoop the spilled powder into a labeled container for hazardous waste.

[3]

o Do not use a standard vacuum cleaner as this will disperse the dust. If a vacuum is used,
it must be a HEPA-filtered vacuum approved for hazardous dust.

e Decontamination:
o Wipe the spill area with a damp cloth to remove any remaining residue.
o Place all contaminated materials (gloves, wipes, etc.) into the hazardous waste container.

o Disposal: Dispose of the waste according to institutional and local regulations.[6]

Visualizations
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Click to download full resolution via product page

Caption: Workflow for safe handling of powdered metaboric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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